Cas no 1215794-43-6 ([4-(4-ethylcyclohexyl)-2-fluorophenyl]boronic Acid)
1215794-43-6 structure
Product Name:[4-(4-ethylcyclohexyl)-2-fluorophenyl]boronic Acid
CAS No:1215794-43-6
MF:C14H20BFO2
MW:250.116807937622
CID:1213027
PubChem ID:58444591
Update Time:2025-04-20
[4-(4-ethylcyclohexyl)-2-fluorophenyl]boronic Acid Chemical and Physical Properties
Names and Identifiers
-
- [4-(4-ethylcyclohexyl)-2-fluorophenyl]boronic Acid
- CTK1D9504
- 4-(4-ethylcyclohexyl)-2-fluorobenzeneboronic acid
- 4-(4-ethylallophanoyl)-3-nitropyridine
- 4-(4-ethylbenzyl)-3-hydroxypyridine
- 4-Pyridinecarboxamide, N-[(ethylamino)carbonyl]-3-nitro-
- DTXSID801191907
- DB-215377
- F86366
- 4-(4-ethylcyclohexyl)-2-fluorophenylboronic acid
- B-[4-(trans-4-Ethylcyclohexyl)-2-fluorophenyl]boronic acid
- (4-(4-Ethylcyclohexyl)-2-fluorophenyl)boronic acid
- [4-(4-Ethylcyclohexyl)-2-fluorophenyl]boronicacid
- (4-(TRANS-4-ETHYLCYCLOHEXYL)-2-FLUOROPHENYL)BORONIC ACID
- Boronic acid, B-[4-(trans-4-ethylcyclohexyl)-2-fluorophenyl]-
- SCHEMBL2394485
- 1007223-52-0
- 1215794-43-6
-
- Inchi: 1S/C14H20BFO2/c1-2-10-3-5-11(6-4-10)12-7-8-13(15(17)18)14(16)9-12/h7-11,17-18H,2-6H2,1H3
- InChI Key: KVIRUEJBQUKUHW-UHFFFAOYSA-N
- SMILES: FC1=C(B(O)O)C=CC(=C1)C1CCC(CC)CC1
Computed Properties
- Exact Mass: 250.1540382g/mol
- Monoisotopic Mass: 250.1540382g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.025 g/l) (25 º C),
[4-(4-ethylcyclohexyl)-2-fluorophenyl]boronic Acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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